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Compound of Interest

Compound Name: (8,4-Diaminophenyl)methanol
CAS No.: 63189-98-0
Cat. No.: B1315401
Get Quote
. J

CAS Number: 63189-98-0 Synonyms: 3,4-Diaminobenzyl alcohol; 3,4-
Diaminobenzenemethanol Molecular Formula: C7H10N20 Molecular Weight: 138.17 g/mol
Physical State: Solid (Off-white to pale brown powder)

Executive Summary & Core Directive

(3,4-Diaminophenyl)methanol is a bifunctional building block critical in the synthesis of
benzimidazole-based pharmaceuticals, including antimicrobial and anticancer agents. Unlike its
solvent namesake (Methanol), this compound is a solid phenylenediamine derivative.

The Critical Handling Nuance: While its acute toxicity is classified as "Harmful" (Category 4)
rather than "Toxic," the primary operational risk is oxidative instability. Like most electron-rich
aromatic amines, this compound rapidly degrades into dark, intractable quinone-imine
impurities upon exposure to air and light. Success in handling is defined by anaerobic integrity.

Hazard Identification & Risk Assessment
Distinction from Methanol Solvent
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CRITICAL WARNING: Do not confuse this solid intermediate with Methanol (CAS 67-56-1).
¢ (3,4-Diaminophenyl)methanol: Solid, Acute Tox 4 (Harmful), Irritant.

o Methanol (Solvent): Liquid, Acute Tox 3 (Toxic), Flammable, Causes Blindness.

SHS Classificati icol

Hazard Class Category H-Code Statement
Acute Toxicity (Oral) 4 H302 Harmful if swallowed.
Acute Toxicity Harmful in contact
4 H312 . :
(Dermal) with skin.
Acute Toxicity o
) 4 H332 Harmful if inhaled.
(Inhalation)
Skin o
2 H315 Causes skin irritation.

Corrosion/Irritation

Causes serious eye

Eye Damage/Irritation 2A H319 S
irritation.
STOT - Single May cause respirato
J 3 H335 ) -y- P v
Exposure irritation.

Toxicological Insight: Phenylenediamines are known sensitizers. While specific sensitization
data for this derivative is limited, cross-sensitization with other p-phenylenediamines is
probable. Repeated dermal exposure may lead to allergic dermatitis.

Storage & Stability Protocol

Field Experience: Users often report the compound turning purple/black within weeks if stored
improperly. This degradation is irreversible and interferes with cyclization reactions.

The "Golden Rule" of Storage

o Temperature: Store at 2—-8°C (Refrigerated).

o Atmosphere: Store under Argon or Nitrogen.
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» Container: Amber glass vials with Teflon-lined caps. Parafilm is insufficient; use electrical
tape or shrink bands for long-term storage.

e Light: Strictly protect from light.

Visual Quality Check

» Pass: Off-white, beige, or light tan powder.

 Fail: Dark brown, purple, or black crust. Action: Recrystallization is difficult due to polarity;
disposal and repurchase is recommended for GMP applications.

Handling & Experimental Workflow
Engineering Controls (Hierarchy of Controls)

The following decision tree dictates the required safety setup based on the operation scale.

Operation Type

Weighing Solid (<19) Bulk Handling (>1g)

Fume Hood (Sash <18 inches) Powder Hood or Glove Box
Nitrile Gloves (Double) Tyvek Sleeves + N95/P100 Backup

N

Dissolving in Solvent

Closed System Transfer

Degassed Solvents Only

Click to download full resolution via product page
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Figure 1: Risk-based decision matrix for handling (3,4-Diaminophenyl)methanol.

Step-by-Step Solubilization Protocol

Objective: Prepare a solution for benzimidazole synthesis without inducing oxidation.

e Degas Solvent: Sparge the solvent (typically Methanol, Ethanol, or DMF) with Argon for 15
minutes before adding the solid.

» Weighing: Weigh the solid quickly. If the ambient humidity is high (>60%), weigh inside a
glove bag to prevent hygroscopic clumping and oxidation.

o Addition: Add the solid to the solvent, not vice versa, to minimize dust generation.

» Dissolution: Stir under a positive pressure of inert gas. The solution should remain clear to
pale yellow. A rapid color change to dark orange/red indicates oxidation.

Application: Benzimidazole Synthesis

Context: This compound is primarily used to synthesize 2-substituted-5-
(hydroxymethyl)benzimidazoles via condensation with aldehydes.

Reaction Mechanism & Safety Risks

The condensation involves the formation of a Schiff base intermediate followed by oxidative
cyclization.

X . Product:
. Oxidative Benzimidazole Derivative
Condensation Intermediate: Step Cyclization:
(-H20) -
T Risk: Exotherm
if oxidant used

Schiff Base (Imine) Ring Closure =%

Precursors:
(3,4-Diaminophenyl)methanol IS
+Aldehyde (R-CHO) ]

Risk: Oxidation of
starting material
(Impurity Formation)

Click to download full resolution via product page

Figure 2: Synthetic pathway and critical risk points in benzimidazole formation.
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Optimizing the Reaction

o Oxidant Choice: While air can drive the cyclization, it is uncontrolled. Using mild oxidants like
Sodium Metabisulfite (Naz2S20s) or Ferric Chloride (FeCls) on a solid support often yields
cleaner profiles than open-air reflux.

 Purification: The hydroxymethyl group increases polarity. If the product is water-soluble,
avoid aqueous workups; use evaporation and trituration or Reverse Phase (C18)

chromatography.
Emergency Response
Scenario Immediate Action Technical Rationale

Alcohol increases skin
) Wash with soap and water for permeability of amines,
Skin Contact ) ] ]
15 min. Do not use alcohol. accelerating systemic

absorption.

] ] ) Amines are basic; prolonged
Rinse with water for 15 min.
Eye Contact ) ] contact causes corneal
Lift eyelids. )
clouding.

Dampen with water (mist), then  Dry sweeping generates dust

Spill (Solid) . _
sweep. (inhalation hazard).
e Use COz, Dry Chemical, or Burning releases toxic
ire
Foam. Nitrogen Oxides (NOXx).

Waste Disposal

 Classification: Hazardous Waste (Amine-containing).

e Protocol: Dissolve in a combustible solvent (e.g., acetone) and dispose of via a licensed
chemical incinerator equipped with an afterburner and scrubber.

» Do Not: Do not dispose of down the drain. Phenylenediamines are toxic to aquatic life (Long-
term effects).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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